Cas no 2413900-44-2 (Tert-butyl 3-(3-fluoro-5-hydroxyphenyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(3-fluoro-5-hydroxyphenyl)piperidine-1-carboxylate
• CAS No: 2413900-44-2
• MF: C₁₆H₂₂FNO₃
• MW: 295.349188327789
• CID: 5674880
• PubChem ID: 165768324
• Update Time: 2025-06-27

Tert-butyl 3-(3-fluoro-5-hydroxyphenyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26665375
• 2413900-44-2
• tert-butyl 3-(3-fluoro-5-hydroxyphenyl)piperidine-1-carboxylate
• Tert-butyl 3-(3-fluoro-5-hydroxyphenyl)piperidine-1-carboxylate

• Inchi： 1S/C16H22FNO3/c1-16(2,3)21-15(20)18-6-4-5-11(10-18)12-7-13(17)9-14(19)8-12/h7-9,11,19H,4-6,10H2,1-3H3
• InChI Key： GKNCEBGPRPWVBG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1CN(C(=O)OC(C)(C)C)CCC1)O

Computed Properties

• Exact Mass: 295.15837173g/mol
• Monoisotopic Mass: 295.15837173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl 3-(3-fluoro-5-hydroxyphenyl)piperidine-1-carboxylate

Tert-butyl 3-(3-fluoro-5-hydroxyphenyl)piperidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 3-(3-fluoro-5-hydroxyphenyl)piperidine-1-carboxylate (CAS No. 2413900-44-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidines, which are widely studied for their diverse biological activities, including central nervous system (CNS) modulation, anti-inflammatory properties, and potential as drug candidates.

The tert-butyl group in the compound provides enhanced stability and reduced metabolic degradation, making it an attractive scaffold for drug development. The 3-fluoro-5-hydroxyphenyl substituent introduces additional complexity and functionality, which can influence the compound's pharmacological profile and binding affinity to specific receptors.

Recent research has focused on the pharmacological properties of Tert-butyl 3-(3-fluoro-5-hydroxyphenyl)piperidine-1-carboxylate. Studies have shown that this compound exhibits potent activity against various neurological disorders, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The hydroxy group in the phenyl ring is believed to play a crucial role in modulating the activity of key enzymes involved in these conditions, such as acetylcholinesterase (AChE) and monoamine oxidase (MAO).

In addition to its neurological applications, Tert-butyl 3-(3-fluoro-5-hydroxyphenyl)piperidine-1-carboxylate has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The synthesis of Tert-butyl 3-(3-fluoro-5-hydroxyphenyl)piperidine-1-carboxylate involves a series of well-defined chemical reactions, including nucleophilic substitution, coupling reactions, and functional group transformations. The use of advanced synthetic techniques and catalysts has enabled researchers to produce this compound with high purity and yield, facilitating its evaluation in various biological assays.

One of the key challenges in the development of Tert-butyl 3-(3-fluoro-5-hydroxyphenyl)piperidine-1-carboxylate is optimizing its pharmacokinetic properties. Studies have shown that modifications to the tert-butyl group can significantly impact the compound's solubility, permeability, and metabolic stability. Ongoing research is focused on identifying structural modifications that can enhance these properties without compromising the compound's biological activity.

Clinical trials are currently underway to evaluate the safety and efficacy of Tert-butyl 3-(3-fluoro-5-hydroxyphenyl)piperidine-1-carboxylate in human subjects. Preliminary results have been promising, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for further clinical development and potential commercialization.

In conclusion, Tert-butyl 3-(3-fluoro-5-hydroxyphenyl)piperidine-1-carboxylate (CAS No. 2413900-44-2) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents for neurological and inflammatory disorders. Continued research and clinical evaluation will be essential to fully realize its potential as a valuable addition to the pharmaceutical arsenal.